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Compound of Interest

Compound Name: Caftaric Acid

Cat. No.: B190713

For researchers and drug development professionals, the accuracy of analytical measurements
is paramount. A critical component of this is the quality of the reference standards used. This
guide provides a comparative overview of the availability and purity of caftaric acid reference
standards from various suppliers, supported by a detailed experimental protocol for purity
verification.

Comparison of Caftaric Acid Reference Standards

The availability and stated purity of caftaric acid reference standards can vary between
suppliers. The following table summarizes offerings from prominent vendors to aid in the
selection of a suitable standard for your research needs.
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Catalog

. Product . Analytical

Supplier Number Stated Purity

Name/Grade Method

(Example)

Caftaric acid
Sigma-Aldrich analytical 88656 >97.0% HPLC[1]

standard
Catftaric acid
United States

) As per USP
Pharmacopeia 1086039 USP Standard
monograph
(USP) Reference
Standard
Not specified on
Cayman ) )
] Caftaric Acid 25090 >98% product page[2]
Chemical
[3]
Baoji Herbest ) ]
) Caftaric acid HA062827 98.00% HPLC[4]
Bio-Tech
) ] USP Reference As per USP

USP Caftaric Acid 1086039

Standard monograph([5]

Experimental Protocol: Purity Determination by
HPLC

A robust High-Performance Liquid Chromatography (HPLC) method is essential for verifying
the purity of a caftaric acid reference standard. The following protocol is based on the
methodology described in the United States Pharmacopeia (USP) monograph for Echinacea
purpurea, which includes the analysis of caftaric acid.[6]

1. Instrumentation and Materials:
» High-Performance Liquid Chromatograph (HPLC) with a photodiode array (PDA) detector.
o C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 um particle size).

» Analytical balance.
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Volumetric flasks and pipettes.

HPLC grade acetonitrile, methanol, and water.

Phosphoric acid or formic acid.

Caftaric acid reference standard and sample to be tested.
. Chromatographic Conditions:

Mobile Phase A: Water with 0.1% phosphoric acid (or formic acid for MS compatibility).

Mobile Phase B: Acetonitrile.

Gradient Elution:

o 0-25 min: 10-30% B

o 25-30 min: 30-50% B

o 30-35 min: 50-10% B (return to initial conditions)

Flow Rate: 1.0 mL/min.

Column Temperature: 30°C.

Detection Wavelength: 330 nm.

Injection Volume: 10 pL.
. Standard and Sample Preparation:

Standard Solution: Accurately weigh approximately 5 mg of the caftaric acid reference
standard and dissolve in a 10 mL volumetric flask with methanol to obtain a concentration of
0.5 mg/mL.

Sample Solution: Prepare the caftaric acid sample to be tested in the same manner and at
the same concentration as the standard solution.
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4. Analysis Procedure:

o Equilibrate the HPLC system with the initial mobile phase composition for at least 30
minutes.

« Inject the standard solution multiple times (e.g., n=5) to ensure system suitability
(repeatability of retention time and peak area). The relative standard deviation (RSD) for the
peak area should be less than 2%.

« Inject the sample solution.

« Identify the caftaric acid peak in the sample chromatogram by comparing the retention time
with that of the standard.

o Calculate the purity of the sample by comparing the peak area of the caftaric acid in the
sample to that of the standard, or by using the area percentage method if a high-purity
standard is used for calibration.

Purity Calculation (Area Percent Method):
Purity (%) = (Area of Caftaric Acid Peak / Total Area of All Peaks) x 100

Visualizing the Analytical Workflow

The following diagrams illustrate the key logical flow for procuring and verifying a caftaric acid
reference standard, as well as a typical experimental workflow for HPLC analysis.
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Logical Workflow for Reference Standard Procurement and Verification
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Grocure Reference StandarcD

Receive and Document
(Lot No., CoA, Storage Conditions)

Perform In-house
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Click to download full resolution via product page

Caption: Procurement and verification workflow for caftaric acid.
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Experimental Workflow for HPLC Purity Analysis of Caftaric Acid
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Caption: HPLC analysis workflow for caftaric acid purity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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